Cas no 1235721-51-3 (gypenoside VN3)
gypenoside VN3 structure
Product Name:gypenoside VN3
CAS No:1235721-51-3
MF:C53O22
MW:988.553915023804
CID:2051654
PubChem ID:155978610
Update Time:2025-04-21
gypenoside VN3 Chemical and Physical Properties
Names and Identifiers
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- gypenoside VN3
- 1235721-51-3
- AKOS040736117
-
- Inchi: 1S/C53O22/c1-23(2)10-9-14-53(67,22-69-45-40(64)38(62)35(59)28(19-54)71-45)25-11-16-52(8)33(25)26(56)18-31-50(6)15-13-32(49(4,5)30(50)12-17-51(31,52)7)73-48-44(75-46-41(65)37(61)34(58)24(3)70-46)43(27(57)21-68-48)74-47-42(66)39(63)36(60)29(20-55)72-47
- InChI Key: VHJUZVDBONBROC-UHFFFAOYSA-N
- SMILES: [C][C]1[C]([O])[C]([O])[C]([O])[C](O[C]2[C](O[C]3[C]([O])[C]([O])[C]([O])[C]([C][O])O3)[C]([O])[C]O[C]2O[C]2C([C])([C])[C]3[C][C]C4(C5([C]([C](C([C]O[C]6[C]([O])[C]([O])[C]([O])[C]([C][O])O6)([C][C]/[C]=C(\[C])/[C])[O])[C][C]5)C(=O)[C][C]4C3([C])[C][C]2)[C])[C])O1 |^1:0,1,2,3,4,5,6,7,8,10,11,13,14,15,16,17,18,19,20,22,24,25,28,30,32,33,34,39,40,44,45,46,47,48,49,50,51,53,57,59,60,61,67,69,72,73,^4:21,26,35,36,42,52,55,56,62,63,66,70,71|
Computed Properties
- Exact Mass: 1076.57672443Da
- Monoisotopic Mass: 1076.57672443Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 75
- Rotatable Bond Count: 15
- Complexity: 1990
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 26
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 354Ų
gypenoside VN3 Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
1235721-51-3 (gypenoside VN3) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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